Cas no 104390-56-9 (N-(2-Methoxyacetate)-N-(2-carboxy-6-methylphenyl)-alanine (Mixture of Diastereomers))

• Product Name: N-(2-Methoxyacetate)-N-(2-carboxy-6-methylphenyl)-alanine (Mixture of Diastereomers)
• CAS No: 104390-56-9
• MF: C₁₄H₁₇NO₆
• MW: 295.287884473801
• CID: 2086270
• Update Time: 2025-07-01

N-(2-Methoxyacetate)-N-(2-carboxy-6-methylphenyl)-alanine (Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• N-(2-Methoxyacetate)-N-(2-carboxy-6-methylphenyl)-alanine
• (±)-2-[(1-Carboxyethyl)(methoxyacetyl)amino]-3-methylbenzoic acid
• N-(2-Carboxy-6-methylphenyl)-N-(methoxyacetyl)-DL-alanine
• CGA108906
• 2-[1-carboxyethyl-(2-methoxyacetyl)amino]-3-methylbenzoic acid
• 2-[N-(1-carboxyethyl)-2-methoxyacetamido]-3-methylbenzoic acid
• Metalaxyl-M-TP CGA108906
• N-(2-Methoxyacetate)-N-(2-carboxy-6-methylphenyl)-alanine (Mixture of Diastereomers)

• Inchi： 1S/C14H17NO6/c1-8-5-4-6-10(14(19)20)12(8)15(9(2)13(17)18)11(16)7-21-3/h4-6,9H,7H2,1-3H3,(H,17,18)(H,19,20)
• InChI Key： WFTHOCDLKYPFJX-UHFFFAOYSA-N
• SMILES： O(C)CC(N(C1C(C(=O)O)=CC=CC=1C)C(C(=O)O)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 410
• Topological Polar Surface Area: 104

Experimental Properties

• Density: 1.337±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 533.3±50.0 °C at 760 mmHg
• Flash Point: 276.3±30.1 °C
• Solubility: Slightly soluble (20 g/l) (25 º C),
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

N-(2-Methoxyacetate)-N-(2-carboxy-6-methylphenyl)-alanine (Mixture of Diastereomers) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on N-(2-Methoxyacetate)-N-(2-carboxy-6-methylphenyl)-alanine (Mixture of Diastereomers)

N-(2-Methoxyacetate)-N-(2-carboxy-6-methylphenyl)-Alanine (Mixture of Diastereomers): A Comprehensive Overview

The compound with CAS No. 104390-56-9, known as N-(2-Methoxyacetate)-N-(2-carboxy-6-methylphenyl)-Alanine (Mixture of Diastereomers), is a complex organic molecule with significant potential in various fields, including pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which combines an alanine backbone with two distinct substituents: a methoxyacetate group and a carboxy-substituted phenyl group. The presence of these groups introduces both functional diversity and stereochemical complexity, making it an intriguing subject for research and development.

Recent studies have highlighted the importance of methoxyacetate derivatives in medicinal chemistry due to their ability to modulate enzyme activity and improve drug bioavailability. The methoxyacetate group in this compound is particularly notable for its role in stabilizing the molecule's conformation and enhancing its solubility properties. This feature is crucial for applications in drug delivery systems, where solubility often determines the efficacy of a compound.

The carboxy-substituted phenyl group attached to the alanine backbone adds another layer of functionality to this compound. Phenolic groups are known for their antioxidant properties and their ability to participate in hydrogen bonding, which can influence the molecule's interactions with biological systems. Recent research has explored the use of such groups in designing bioactive molecules, particularly in the context of anti-inflammatory and neuroprotective agents.

The fact that this compound exists as a mixture of diastereomers underscores its stereochemical richness. Diastereomers differ in their physical properties, such as melting points and solubility, which can significantly impact their biological activity. The study of diastereomeric mixtures is a growing area of interest in pharmaceutical research, as it allows for the exploration of diverse pharmacological profiles within a single compound class.

From a synthetic standpoint, the preparation of N-(2-Methoxyacetate)-N-(2-carboxy-6-methylphenyl)-Alanine involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Recent advancements in catalytic asymmetric synthesis have made it possible to obtain enantiomerically enriched diastereomers, which are highly desirable for preclinical studies. These methods not only enhance the efficiency of synthesis but also contribute to the sustainability of chemical processes.

In terms of applications, this compound has shown promise in several areas. Its ability to act as a chiral auxiliary in asymmetric synthesis has been explored in recent studies, highlighting its utility in constructing complex molecular architectures. Additionally, its potential as a building block for peptide-based drugs has been investigated, with particular attention given to its role in modulating peptide stability and bioavailability.

The integration of methoxyacetate and phenolic functionalities within a single molecule also opens up opportunities for exploring its role in supramolecular chemistry. Recent research has demonstrated that such compounds can serve as versatile platforms for self-assembling structures, which have applications ranging from drug delivery systems to materials science.

In conclusion, N-(2-Methoxyacetate)-N-(2-carboxy-6-methylphenyl)-Alanine (Mixture of Diastereomers) represents a fascinating intersection of organic chemistry and pharmacology. Its unique structure, coupled with the latest advancements in synthetic methodologies and biological applications, positions it as a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new facets of its properties and potential uses, this compound is poised to make significant contributions to the development of innovative therapeutic agents and advanced materials.